Cas no 514182-97-9 (N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• CAS No: 514182-97-9
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5994049
• PubChem ID: 2938147
• Update Time: 2025-10-29

N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• N-(4-acetylphenyl)-2-[3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• 5-Thiazolidineacetamide, N-(4-acetylphenyl)-3-ethyl-2-(ethylimino)-4-oxo-
• N-(4-acetylphenyl)-2-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• SR-01000012531-1
• SR-01000012531
• N-(4-acetylphenyl)-2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• AKOS016872139
• AKOS030692904
• 514182-97-9
• AKOS000571051
• (E)-N-(4-acetylphenyl)-2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)acetamide
• N-(4-Acetyl-phenyl)-2-(3-ethyl-2-ethylimino-4-oxo-thiazolidin-5-yl)-acetamide
• Z48967092
• N-(4-ACETYLPHENYL)-2-[(2E)-3-ETHYL-2-(ETHYLIMINO)-4-OXO-1,3-THIAZOLIDIN-5-YL]ACETAMIDE
• F1412-0023
• MFCD03720898
• AP-906/41650551
• AKOS016317889

• Inchi： 1S/C17H21N3O3S/c1-4-18-17-20(5-2)16(23)14(24-17)10-15(22)19-13-8-6-12(7-9-13)11(3)21/h6-9,14H,4-5,10H2,1-3H3,(H,19,22)
• InChI Key： XAAPWLPKAVIJAU-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(C(C)=O)C=C2)=O)C(=O)N(CC)C1=NCC

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 13.32±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

Professional Introduction to N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide (CAS No. 514182-97-9)

N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 514182-97-9, belongs to the thiazolidinone class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties.

The molecular structure of N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide incorporates several key functional groups, including an acetyl group attached to a phenyl ring, an ethylimino group, and a thiazolidinone core. These structural elements contribute to the compound's reactivity and its potential interactions with biological targets. The presence of the acetylphenyl moiety suggests possible involvement in metabolic pathways and enzyme inhibition, while the thiazolidinone ring is known for its role in various bioactive molecules.

In recent years, there has been a growing interest in thiazolidinone derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential to act as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By inhibiting specific kinases, N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide could potentially disrupt aberrant signaling cascades and restore normal cellular function. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases, making it a valuable lead compound for further development.

The synthesis of N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazolidinone core, followed by functionalization with the acetylphenyl and ethylimino groups. Advanced synthetic techniques such as cross-coupling reactions and cyclization strategies are often employed to construct the complex molecular framework.

From a computational chemistry perspective, the study of N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide has provided valuable insights into its electronic structure and reactivity. Molecular modeling studies have helped elucidate how the compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective derivatives with enhanced pharmacological properties.

Evaluation of the pharmacokinetic properties of N-(4-acetylphenyl)-2-(2E)-3-ethyl-2-(ethylimino)-4-oxyo 1 3 thiazolidin 5 ylacetamide is essential for assessing its potential as a drug candidate. Parameters such as solubility, stability, and metabolic degradation need to be carefully characterized to determine its suitability for therapeutic use. In vitro and in vivo studies have been conducted to evaluate these properties, providing a comprehensive understanding of how the compound behaves in biological systems.

The toxicological profile of this compound is another critical aspect that has been extensively studied. Preliminary toxicology assessments have indicated that N-(4-acetylphenyl) 23 E 33 ethyl 22 ethylimino 44 oxo 11 33 thia zoldi nin 55 ylacetamide exhibits low toxicity at relevant concentrations. However further studies are needed to fully characterize its safety profile and identify any potential long-term effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists biologists and clinicians. N (42 acetyl phenyl)23 E33 ethyl22 ethylimino44 oxo11 33 thia zoldi nin55 ylacetamide serves as an excellent example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug design and opens up new avenues for research in medicinal chemistry.

In conclusion N (42 acetyl phenyl)23 E33 ethyl22 ethylimino44 oxo11 33 thia zoldi nin55 ylacetamide (CAS No 51 41 82 97 9) is a promising compound with significant potential in pharmaceutical applications Its complex structure functional groups and biological activities make it an attractive candidate for further investigation The ongoing research into this molecule not only advances our understanding of heterocyclic chemistry but also contributes to the development of new drugs that could improve human health.